Cas no 2228812-19-7 (methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate
• CAS No: 2228812-19-7
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• CID: 6200493
• PubChem ID: 165636087
• Update Time: 2025-06-13

methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate
• 2228812-19-7
• EN300-1993105

• Inchi： 1S/C8H9ClO3S/c1-12-8(11)7(10)3-6-2-5(9)4-13-6/h2,4,7,10H,3H2,1H3
• InChI Key： KTKAZVQOFOHJKX-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 219.9960930g/mol
• Monoisotopic Mass: 219.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate

Professional Introduction to Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate (CAS No. 2228812-19-7)

Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate, with the chemical identifier CAS No. 2228812-19-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative features a thiophene ring substituted with a chlorine atom at the 4-position and an hydroxyl group at the 2-position of the propanoate moiety. Its structural configuration not only makes it a valuable intermediate in synthetic chemistry but also opens up diverse possibilities in drug discovery and development.

The compound’s molecular structure, characterized by the presence of both aromatic and aliphatic functional groups, positions it as a versatile building block for more complex molecules. The 4-chlorothiophen-2-yl moiety, in particular, is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets in a manner that can modulate biological activity. This feature has been extensively explored in the design of therapeutic agents targeting various diseases, including infectious disorders and chronic conditions.

In recent years, there has been a surge in research focusing on heterocyclic compounds, especially those incorporating thiophene derivatives, due to their broad spectrum of biological activities. The< strong>hydroxyl group in Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate further enhances its potential as a pharmacological scaffold. Hydroxyl-functionalized compounds are known for their ability to engage in hydrogen bonding interactions, which can be crucial for the binding affinity and specificity of drug candidates.

The synthesis of Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate involves multi-step organic transformations that highlight the compound’s synthetic utility. The process typically begins with the preparation of the thiophene derivative, followed by functionalization at the 4-position with chlorine. Subsequent reactions introduce the hydroxyl group and finally esterify it with methanol under acidic conditions. This synthetic route underscores the compound’s role as a key intermediate in complex molecule construction.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic applications. For instance, studies have demonstrated that modifications of the thiophene ring can lead to compounds with anti-inflammatory, antiviral, and anticancer properties. The presence of both chloro and hydroxyl substituents provides multiple sites for further derivatization, allowing chemists to fine-tune the biological activity of the final drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to enzymes and receptors involved in disease pathways, suggesting its potential as a lead compound for drug development. These insights have guided experimental efforts aimed at optimizing its pharmacological profile.

The compound’s stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Research has shown that Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate maintains its structural integrity under controlled storage conditions, making it suitable for long-term use in both laboratory settings and industrial-scale production.

In conclusion, Methyl 3-(4-chlorothiophen-2-yl)-2-hydroxypropanoate (CAS No. 2228812-19-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for chemists and biologists working on next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.